Cas no 1172515-34-2 (2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 1172515-34-2
• MF: C₁₅H₁₇N₃O₃S₂
• MW: 351.443780660629
• CID: 6525649
• Update Time: 2025-05-19

2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide
• 2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]-N-prop-2-enylacetamide
• 4-Thiazoleacetamide, 2-[[4-(methylsulfonyl)phenyl]amino]-N-2-propen-1-yl-

• Inchi： 1S/C15H17N3O3S2/c1-3-8-16-14(19)9-12-10-22-15(18-12)17-11-4-6-13(7-5-11)23(2,20)21/h3-7,10H,1,8-9H2,2H3,(H,16,19)(H,17,18)
• InChI Key： FFSXLVAZIIKMJA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC=C)=O)N=C1NC1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide

Introduction to 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide (CAS No. 1172515-34-2)

2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1172515-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amides, characterized by its structural framework incorporating a thiazole ring, an amino group, and an acetylamide moiety. The presence of a 4-methanesulfonylphenyl substituent and an allylamine side chain further enhances its chemical complexity and potential biological activity.

The synthesis and exploration of such compounds are driven by the need for novel pharmacophores that exhibit desirable therapeutic properties. The thiazole core is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, known for its role in various bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide suggests potential interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The structural features of 1172515-34-2, particularly the combination of a thiazole ring and an amide linkage, may facilitate binding to specific protein domains or enzymes involved in pathological processes. This has prompted researchers to explore its pharmacological profile in vitro and in vivo.

One of the key aspects that make this compound intriguing is its ability to modulate biological pathways through precise chemical interactions. The 4-methanesulfonylphenyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its binding affinity to biological targets. Meanwhile, the allylamine moiety provides a flexible side chain that can adopt various conformations, potentially enhancing binding entropy and specificity. Such structural features are often exploited in drug design to achieve high selectivity and efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding mode of 1172515-34-2 to target proteins such as kinases, transcription factors, or other enzymes implicated in diseases like cancer and neurodegeneration. These virtual experiments have provided valuable insights into the compound's mechanism of action and have guided experimental validation efforts.

The synthesis of 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(prop-2-en-1-yl)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring via cyclization reactions, introduction of the amino group at the appropriate position on the thiazole core, and subsequent coupling with the propenylamine derivative to form the acetylamide linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct complex molecular architectures efficiently.

In terms of biological evaluation, preliminary studies have suggested that derivatives similar to CAS No. 1172515-34-2 exhibit interesting pharmacological activities. For instance, some analogs have shown inhibitory effects on certain kinases implicated in cancer progression. The methanesulfonyl group appears to play a critical role in modulating enzyme activity by inducing conformational changes or competing with natural substrates. Further investigations are warranted to elucidate the exact mechanisms through which this compound exerts its effects.

The development of novel therapeutic agents often involves rigorous testing to assess their safety profile and pharmacokinetic properties. In vitro toxicity assays are conducted to evaluate potential adverse effects on human cells before moving into preclinical animal models. Additionally, metabolic stability studies are performed to determine how the compound behaves within biological systems over time. These assessments are essential for identifying promising candidates that can progress into clinical trials.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. Their unique structural motif allows for diverse functionalization while maintaining biological relevance. The incorporation of electron-withdrawing groups like sulfonyl groups enhances lipophilicity and binding affinity, while polar functionalities such as amines contribute to hydrogen bonding interactions with biological targets. This balance makes thiazole-based compounds attractive for drug discovery efforts.

As research continues to uncover new therapeutic targets and mechanisms underlying various diseases, compounds like 1172515-34-2 will remain at the forefront of drug development pipelines. The combination of innovative synthetic methodologies with cutting-edge computational tools has accelerated the discovery process significantly over recent decades. This synergy between experimental chemistry and theoretical modeling has paved the way for more targeted and efficient drug design strategies.

The future directions for research on 2-{2-(4-methanesulfonylphenyl)amino-1,3-thiazol-4-yl}-N-(propenylethyleneammonium) include exploring its potential as an inhibitor or modulator in specific disease models. Preclinical studies will be essential to validate initial findings and gather data on efficacy before considering human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,CAS No 1172515 - 34 - 2 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications across multiple disease areas including oncology,nephrology,cancer etc.. Its unique chemical features combined with promising preliminary results make it an exciting subject for further investigation within both academic research circles as well as industrial drug discovery programs . As our understanding grows about disease mechanisms at molecular levels ,compounds such as these will continue playing pivotal roles shaping next generation treatments .